Cas no 88341-06-4 (1-(Benzobthiophen-4-yl)ethan-1-one)

• Product Name: 1-(Benzobthiophen-4-yl)ethan-1-one
• CAS No: 88341-06-4
• Molecular Formula: C₁₀H₈OS
• Molecular Weight: 176.23492
• CID: 636505
• PubChem ID: 22474126

1-(Benzobthiophen-4-yl)ethan-1-one Properties

Names and Identifiers

• 1-(Benzo[b]thiophen-4-yl)ethanone
• 1-(1-benzothiophen-4-yl)ethanone
• Ethanone, 1-(benzo[b]thien-4-yl)-
• DTXSID10625905
• 1-(benzo[b]thiophen-4-yl]ethan-1-one
• 1-(1-Benzothiophen-4-yl)ethan-1-one
• 1-benzo[b]thiophen-4-yl-ethanone
• AT10873
• 1-(benzo[b]thiophen-4-yl)ethan-1-one
• URLFUQDJJLGFOD-UHFFFAOYSA-N
• 88341-06-4
• SCHEMBL827674
• 4-acetylbenzo[b]thiophene
• DB-253070

• InChIKey： URLFUQDJJLGFOD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8OS/c1-7(11)8-3-2-4-10-9(8)5-6-12-10/h2-6H,1H3
• SMILES： CC(=O)C1=C2C=CSC2=CC=C1

Computed Properties

• Exact Mass: 176.02958605g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.02958605g/mol
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones